![molecular formula C14H16N4OS B2829761 6-(pyrrolidin-1-yl)-N-(thiophen-2-ylmethyl)pyrimidine-4-carboxamide CAS No. 2034283-22-0](/img/structure/B2829761.png)
6-(pyrrolidin-1-yl)-N-(thiophen-2-ylmethyl)pyrimidine-4-carboxamide
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Description
6-(pyrrolidin-1-yl)-N-(thiophen-2-ylmethyl)pyrimidine-4-carboxamide, also known as PTP1B inhibitor, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been found to have potential therapeutic effects in treating various diseases, including diabetes, obesity, and cancer.
Scientific Research Applications
Antiviral Agents
Pyrimidine derivatives, specifically pyrimidine thioglycoside analogs, have been synthesized and evaluated for their antiviral activities against SARS-CoV-2 and Avian Influenza H5N1 virus strains. Some of these compounds have shown interesting activity, suggesting the potential of pyrimidine derivatives in developing antiviral therapeutics (Abu-Zaied et al., 2021).
Antimicrobial Activity
Research has also focused on synthesizing novel pyrimidine derivatives to explore their antimicrobial properties. Thieno[2,3-b]pyridine and pyridothienopyrimidine derivatives have been created and screened for in vitro antimicrobial activities, highlighting the chemical versatility and potential of pyrimidine derivatives in addressing antibiotic resistance (Gad-Elkareem et al., 2011).
Anticancer Activity
Additionally, some pyrimidine derivatives have been synthesized with the aim of evaluating their anticancer properties. These compounds have been tested against various cancer cell lines, with some showing promising results that could lead to the development of new anticancer agents (Rahmouni et al., 2016).
properties
IUPAC Name |
6-pyrrolidin-1-yl-N-(thiophen-2-ylmethyl)pyrimidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4OS/c19-14(15-9-11-4-3-7-20-11)12-8-13(17-10-16-12)18-5-1-2-6-18/h3-4,7-8,10H,1-2,5-6,9H2,(H,15,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWVRRBFOTUHOAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NC=NC(=C2)C(=O)NCC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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